Cas no 640767-75-5 (4-methyl-2-propoxyaniline)
4-methyl-2-propoxyaniline structure
4-methyl-2-propoxyaniline Properties
Names and Identifiers
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- Benzenamine, 4-methyl-2-propoxy- (9CI)
- 4-METHYL-2-PROPOXYANILINE HYDROCHLORIDE
- AC1Q2YBQ
- AG-G-40027
- CTK5C0644
- MolPort-003-992-196
- STL199558
- SureCN1341908
- 4-methyl-2-propoxy-aniline
- VMVPRSFHXUPUEM-UHFFFAOYSA-N
- BBL019268
- EN300-45574
- 4-methyl-2-propoxyaniline
- Z295458030
- SCHEMBL1341908
- MFCD08688376
- 640767-75-5
- DTXSID00640824
- AKOS000180693
- 4-methyl-2-propoxyaniline, AldrichCPR
- +Expand
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- MFCD08688376
- VMVPRSFHXUPUEM-UHFFFAOYSA-N
- InChI=1S/C10H15NO/c1-3-6-12-10-7-8(2)4-5-9(10)11/h4-5,7H,3,6,11H2,1-2H3
- CCCOC1=C(C=CC(=C1)C)N
Computed Properties
- 165.115364102g/mol
- 1
- 2
- 3
- 165.115364102g/mol
- 12
- 127
- 0
- 0
- 0
- 0
- 0
- 1
- 2.5
- 35.2Ų
4-methyl-2-propoxyaniline Price
4-methyl-2-propoxyaniline Related Literature
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E. G. Rodrigues,T. C. Keller,S. Mitchell,J. Pérez-Ramírez Green Chem., 2014,16, 4870-4874
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Junhui Wang,Huangsheng Yang,Long Jiang,Shuqin Liu,Zhengping Hao,Jie Cheng,Gangfeng Ouyang Catal. Sci. Technol., 2018,8, 5024-5033
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Xiaorui Tian,Li Chen,Hongxing Xu,Mengtao Sun RSC Adv., 2012,2, 8289-8292
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Cristina Bran,Elias Saugar,Rafael P. del Real,Agustina Asenjo,Lucia Aballe,Michael Foerster,Manuel Vazquez,Oksana Chubykalo-Fesenko Nanoscale, 2021,13, 12587-12593
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Dongchen Tan,Chengming Jiang,Xuguang Cao,Nan Sun,Qikun Li,Sheng Bi,Jinhui Song RSC Adv., 2021,11, 19169-19184
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M. Kiran Kumar,J. Srinivasa Rao,S. Prabhakar,M. Vairamani,G. Narahari Sastry Chem. Commun., 2005, 1420-1422
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Lei Tian,Jing Liang,Yingjie Gao,Xiang Gao,Xiaofeng Kang Phys. Chem. Chem. Phys., 2023,25, 7629-7633
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Bo-Ying Ren,Xia-Lin Dai,Jie Wang,Chao Wu,Tong-Bu Lu,Jia-Mei Chen CrystEngComm, 2021,23, 5504-5515
Recommended suppliers
Amadis Chemical Company Limited
(CAS:640767-75-5)4-methyl-2-propoxyaniline
99%/99%
1g/5g
220.0/659.0